Cas no 1263057-74-4 ((6-Bromopyrazolo[1,5-a]pyrimidin-3-yl)methanol)

• Product Name: (6-Bromopyrazolo[1,5-a]pyrimidin-3-yl)methanol
• CAS No: 1263057-74-4
• MF: C₇H₆BrN₃O
• MW: 228.046040058136
• CID: 4565917
• PubChem ID: 105485123
• Update Time: 2025-10-31

(6-Bromopyrazolo[1,5-a]pyrimidin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (6-bromopyrazolo[1,5-a]pyrimidin-3-yl)methanol
• Pyrazolo[1,5-a]pyrimidine-3-methanol, 6-bromo-
• CS-15614
• CS-WAA0079
• CS-0035354
• AKOS037650977
• 1263057-74-4
• (6-Bromopyrazolo[1,5-a]pyrimidin-3-yl)methanol

• Inchi： 1S/C7H6BrN3O/c8-6-2-9-7-5(4-12)1-10-11(7)3-6/h1-3,12H,4H2
• InChI Key： DSDFBKPVOFMRPO-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(CO)C=NN2C=1

Computed Properties

• Exact Mass: 226.96942g/mol
• Monoisotopic Mass: 226.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on (6-Bromopyrazolo[1,5-a]pyrimidin-3-yl)methanol

(6-Bromopyrazolo[1,5-a]pyrimidin-3-yl)methanol: A Comprehensive Overview

(6-Bromopyrazolo[1,5-a]pyrimidin-3-yl)methanol (CAS No. 1263057-74-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of (6-Bromopyrazolo[1,5-a]pyrimidin-3-yl)methanol consists of a pyrazolo[1,5-a]pyrimidine core with a bromine substituent at the 6-position and a methanol group at the 3-position. This arrangement imparts specific chemical and biological properties that make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the pharmacological activities of (6-Bromopyrazolo[1,5-a]pyrimidin-3-yl)methanol. For instance, research published in the Journal of Medicinal Chemistry has demonstrated its potent inhibitory effects on specific kinases, which are key enzymes involved in various cellular processes such as cell growth, division, and apoptosis. These findings suggest that (6-Bromopyrazolo[1,5-a]pyrimidin-3-yl)methanol could be a valuable lead compound for the development of targeted therapies for diseases characterized by aberrant kinase activity.

In addition to its kinase inhibitory properties, (6-Bromopyrazolo[1,5-a]pyrimidin-3-yl)methanol has also been investigated for its potential as an antiviral agent. Studies have shown that it can effectively inhibit the replication of certain viruses by interfering with viral entry or replication mechanisms. This dual functionality makes it a promising candidate for further exploration in both oncology and virology.

The synthesis of (6-Bromopyrazolo[1,5-a]pyrimidin-3-yl)methanol has been optimized through various synthetic routes, allowing for efficient and scalable production. One common approach involves the condensation of 6-bromo-3-formylpyrazolo[1,5-a]pyrimidine with methanol in the presence of a suitable catalyst. This method not only ensures high yields but also minimizes side reactions, making it suitable for large-scale manufacturing processes.

In terms of safety and toxicity profiles, preliminary studies have indicated that (6-Bromopyrazolo[1,5-a]pyrimidin-3-yl)methanol exhibits low toxicity at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to fully understand its safety profile and potential side effects. These assessments are crucial for advancing the compound through preclinical and clinical stages of drug development.

The pharmacokinetic properties of (6-Bromopyrazolo[1,5-a]pyrimidin-3-yl)methanol have also been studied to evaluate its suitability as an oral or parenteral therapeutic agent. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are essential for ensuring that the compound can effectively reach its target sites within the body and maintain therapeutic concentrations over an extended period.

In conclusion, (6-Bromopyrazolo[1,5-a]pyrimidin-3-yl)methanol (CAS No. 1263057-74-4) is a promising compound with diverse biological activities and potential applications in drug discovery and development. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and clinical evaluation. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely to play a significant role in advancing our understanding and treatment of various diseases.